![molecular formula C20H26N2O3S B4576162 N~2~-benzyl-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4576162.png)
N~2~-benzyl-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-benzyl-N~1~-(2,6-diethylphenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as BAY 41-2272, is a chemical compound that belongs to the class of sGC (soluble guanylate cyclase) stimulators. It has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, pulmonary hypertension, and cancer.
Scientific Research Applications
Prodrug Applications
The study of prodrug forms, particularly focusing on water-soluble amino acid derivatives of N-methylsulfonamides, explores the potential of certain sulfonamide groups, such as those present in N2-benzyl-N1-(2,6-diethylphenyl)-N2-(methylsulfonyl)glycinamide, for application in carbonic anhydrase inhibitors. The derivatives demonstrated promising enzymatic hydrolysis to yield the parent sulfonamide, indicating a viable prodrug approach for primary sulfonamides through N-acylation (Larsen, Bundgaard, & Lee, 1988).
Synthesis of Tetrahydroisoquinolines
N2-benzyl-N1-(2,6-diethylphenyl)-N2-(methylsulfonyl)glycinamide could be useful in the synthesis of tetrahydroisoquinolines, with derivatives facilitating the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinoline frameworks. This approach highlights the compound's role in synthesizing key intermediates for developing N-phenylsulfonyl protected 4-aryl-1,2,3,4-tetrahydroisoquinolines (Kommidi, Balasubramaniam, & Aidhen, 2010).
Electrophysiological Activity
The compound's derivatives exhibit significant potential in cardiac electrophysiological activity, acting as selective class III agents. This underscores the potential application in developing treatments for arrhythmias, with specific derivatives showing comparable efficacy to clinically trialed agents (Morgan et al., 1990).
Glycosylation Reactions
Utilization in glycosylation reactions, particularly in the synthesis of complex carbohydrates, demonstrates the compound's versatility in chemical synthesis. The use of related sulfonamide groups in activating glycosylation reactions presents a novel approach for the synthesis of structurally defined carbohydrates (Dasgupta & Garegg, 1990).
Insecticidal Activity
The unique structural components of sulfonamide derivatives, including those similar to N2-benzyl-N1-(2,6-diethylphenyl)-N2-(methylsulfonyl)glycinamide, have been identified in novel insecticides such as flubendiamide. These compounds exhibit exceptional activity against lepidopterous pests, indicating potential agricultural applications (Tohnishi et al., 2005).
Properties
IUPAC Name |
2-[benzyl(methylsulfonyl)amino]-N-(2,6-diethylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3S/c1-4-17-12-9-13-18(5-2)20(17)21-19(23)15-22(26(3,24)25)14-16-10-7-6-8-11-16/h6-13H,4-5,14-15H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRMUGHJFOVRZDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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